Cas no 82331-14-4 (methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate)

• Product Name: methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate
• CAS No: 82331-14-4
• MF: C₁₀H₁₂N₄O₄S
• MW: 284.291680335999
• MDL: MFCD02594852
• CID: 4717250
• PubChem ID: 855552
• Update Time: 2025-10-31

methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)sulfanyl]acetate
• methyl 2-((1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)thio)acetate
• methyl [(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio]acetate
• Oprea1_699508
• STK922103
• ST50143313
• VU0509461-2
• VU0509461-1
• methyl 2-(1,3-dimethyl-2,6-dioxo-1,3-dihydropurin-8-ylthio)acetate
• methyl [(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro
• methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate

• MDL： MFCD02594852
• Inchi： 1S/C10H12N4O4S/c1-13-7-6(8(16)14(2)10(13)17)11-9(12-7)19-4-5(15)18-3/h4H2,1-3H3,(H,11,12)
• InChI Key： IPKBUECCHPXQEE-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=NC2=C(C(N(C)C(N2C)=O)=O)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 418
• Topological Polar Surface Area: 121

Additional information on methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate

Comprehensive Analysis of Methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate (CAS No. 82331-14-4)

Methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate, with the CAS number 82331-14-4, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of purine derivatives, which are known for their diverse biological activities. The presence of a sulfanylacetate moiety in its structure makes it a unique candidate for studying enzyme inhibition and signal transduction pathways.

In recent years, the demand for purine-based compounds has surged due to their potential applications in drug development, particularly in targeting inflammatory diseases and metabolic disorders. Researchers have focused on methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate for its ability to modulate key cellular processes. Its CAS no. 82331-14-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The compound's mechanism of action involves interactions with adenosine receptors, which play a critical role in regulating immune responses and energy metabolism. This has led to increased interest in its potential as a therapeutic agent for conditions like autoimmune diseases and type 2 diabetes. Additionally, its sulfanylacetate group contributes to its stability and bioavailability, making it a promising candidate for oral formulations.

From a synthetic chemistry perspective, methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate is synthesized through a multi-step process involving nucleophilic substitution and esterification reactions. The purity and yield of the final product are critical for its application in preclinical studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its compliance with research standards.

Environmental and safety considerations are also paramount when handling CAS no. 82331-14-4. While it is not classified as a hazardous material, proper laboratory practices must be followed to minimize exposure. The compound's biodegradability and ecotoxicity profiles are under investigation to assess its environmental impact, aligning with the growing emphasis on green chemistry principles.

In conclusion, methyl 2-(1,3-dimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetate (82331-14-4) represents a fascinating area of research with broad implications for medicine and biochemistry. Its unique structure and biological activity make it a valuable tool for scientists exploring new therapeutic avenues. As interest in purine derivatives continues to rise, this compound is poised to play a pivotal role in advancing our understanding of complex diseases.